Cas no 7674-99-9 (6,12-diethyl 5,11-dimethyl-4,10-dioxatricyclo7.3.0.0^{3,7}dodeca-1,3(7),5,8,11-pentaene-6,12-dicarboxylate)

• Product Name: 6,12-diethyl 5,11-dimethyl-4,10-dioxatricyclo7.3.0.0^{3,7}dodeca-1,3(7),5,8,11-pentaene-6,12-dicarboxylate
• CAS No: 7674-99-9
• MF: C₁₈H₁₈O₆
• MW: 330.331925868988
• MDL: MFCD00387948
• CID: 837880
• PubChem ID: 236769
• Update Time: 2025-04-19

6,12-diethyl 5,11-dimethyl-4,10-dioxatricyclo7.3.0.0^{3,7}dodeca-1,3(7),5,8,11-pentaene-6,12-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• Benzo[1,2-b:4,5-b']difuran-3,7-dicarboxylic acid, 2,6-dimethyl-, 3,7-diethyl ester
• Diethyl 2,6-dimethylfuro[2,3-f][1]benzofuran-3,7-dicarboxylate
• 2,6-Dimethyl-3,7-diethoxycarbonyl-benzo<1,2-b:4,5-b'>difuran
• 3,7-Diethoxycarbonyl-2,6-dimethylbenzo<1,2-b,4,5-b'>difuran
• 6,12-diethyl 5,11-dimethyl-4,10-dioxatricyclo7.3.0.0^{3,7}dodeca-1,3(7),5,8,11-pentaene-6,12-dicarboxylate
• NSC-39626
• DTXSID00998054
• Oprea1_628486
• AG-690/36631013
• CFKGXXNWAGBBFU-UHFFFAOYSA-N
• 6,12-DIETHYL 5,11-DIMETHYL-4,10-DIOXATRICYCLO[7.3.0.0(3),?]DODECA-1,3(7),5,8,11-PENTAENE-6,12-DICARBOXYLATE
• CS-0215911
• NSC39626
• MLS000525929
• SMR000116403
• CCG-20018
• Furo[2,3-f]benzofuran-3,7-dicarboxylic acid, 2,6-dimethyl-, diethyl ester
• EU-0077663
• diethyl2,6-dimethylbenzo[1,2-b:4,5-b']difuran-3,7-dicarboxylate
• diethyl 2,6-dimethylbenzo[1,2-b:4,5-b']difuran-3,7-dicarboxylate
• MFCD00387948
• 2,6-Dimethyl-benzo[1,2-b;4,5-b']difuran-3,7-dicarboxylic acid diethyl ester
• F0919-1774
• AKOS000265051
• 7674-99-9
• LS-06423
• EN300-30891
• 6,12-Diethyl 5,11-dimethyl-4,10-dioxatricyclo[7.3.0.0,3,7]dodeca-1,3(7),5,8,11-pentaene-6,12-dicarboxylate
• Z57479793
• Oprea1_198677
• 2,6-DIMETHYL-BENZO(1,2-B,4,5-B')DIFURAN-3,7-DICARBOXYLIC ACID DIETHYL ESTER
• STK281832
• ALBB-021262
• G20154

• MDL： MFCD00387948
• Inchi： 1S/C18H18O6/c1-5-21-17(19)15-9(3)23-13-8-12-14(7-11(13)15)24-10(4)16(12)18(20)22-6-2/h7-8H,5-6H2,1-4H3
• InChI Key： CFKGXXNWAGBBFU-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(=O)OCC)C2C=C3C(C(C(=O)OCC)=C(C)O3)=CC1=2

Computed Properties

• Exact Mass: 330.11000
• Monoisotopic Mass: 330.11033829g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 78.9Ų

Experimental Properties

• PSA: 78.88000
• LogP: 4.14920

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzodifurans